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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methothrin is a synthetic pyrethroid insecticide.[1] Like other pyrethroids, it is designed to be

effective against a range of agricultural and public health pests. Its mode of action involves the

disruption of the insect nervous system, leading to paralysis and death.[2] This document

provides detailed application notes and protocols for the use of methothrin in an agricultural

research context. It covers formulation, efficacy, toxicology, environmental fate, and analytical

procedures. Due to the limited availability of public data specifically for methothrin on certain

parameters, information from structurally similar pyrethroids is included for reference and

comparative purposes.
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Property Value Reference

Chemical Name

[4-

(methoxymethyl)phenyl]methyl

2,2-dimethyl-3-(2-methyl-1-

propen-1-

yl)cyclopropanecarboxylate

[1]

CAS Number 34388-29-9

Molecular Formula C19H26O3 [2]

Molecular Weight 302.4 g/mol

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

Melting Point
Not specified in available

literature

Boiling Point
Not specified in available

literature

Mode of Action
Methothrin, as a pyrethroid insecticide, targets the voltage-gated sodium channels in the nerve

cells of insects.[2] By binding to these channels, it prolongs their open state, leading to an

excessive influx of sodium ions. This causes a state of hyperexcitation in the neuron, disrupting

normal nerve impulse transmission. The resulting symptoms in the insect include tremors,

paralysis, and ultimately, death.

Signaling Pathway Diagram

Methothrin Voltage-Gated
Sodium Channel

Binds to Prolonged Na+ InfluxCauses Neuronal HyperexcitationLeads to ParalysisResults in Insect Death

Click to download full resolution via product page
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Caption: Mode of action of Methothrin on insect nerve cells.

Agricultural Formulations
Methothrin can be formulated for agricultural use in various forms, primarily as Emulsifiable

Concentrates (EC) and Suspension Concentrates (SC). These formulations are designed to be

diluted with water for spray application.

Emulsifiable Concentrate (EC) Formulation
An EC is a liquid formulation where the active ingredient is dissolved in a water-immiscible

organic solvent with the aid of emulsifiers.

Example 10% (w/v) Methothrin EC Formulation:

Component Function
Example Concentration (%
w/v)

Methothrin (95% technical

grade)
Active Ingredient 10.5

Aromatic Solvent (e.g.,

Solvesso 150)
Solvent 70-80

Anionic Emulsifier (e.g.,

Calcium dodecylbenzene

sulfonate)

Emulsifier 5-10

Non-ionic Emulsifier (e.g.,

Ethoxylated castor oil)
Emulsifier 5-10

Protocol for a 10% EC Formulation:

In a suitable vessel, weigh the required amount of the aromatic solvent.

With gentle stirring, add the technical-grade methothrin until it is completely dissolved.

Add the anionic and non-ionic emulsifiers to the solution and continue to stir until a

homogenous mixture is obtained.
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Perform quality control tests, including active ingredient content, emulsion stability, and flash

point.

Suspension Concentrate (SC) Formulation
An SC is a stable suspension of the solid active ingredient in a liquid, typically water.

Example 20% (w/v) Methothrin SC Formulation:

Component Function
Example Concentration (%
w/v)

Methothrin (95% technical

grade)
Active Ingredient 21.0

Water Carrier to 100

Wetting Agent (e.g., Sodium

lignosulfonate)
Wetting Agent 2-5

Dispersing Agent (e.g.,

Naphthalene sulfonate

condensate)

Dispersing Agent 3-6

Antifreeze (e.g., Propylene

glycol)
Antifreeze 5-10

Thickener (e.g., Xanthan gum) Thickener 0.1-0.5

Biocide Preservative 0.1-0.3

Antifoaming Agent Antifoam 0.1-0.5

Protocol for a 20% SC Formulation:

In a mixing vessel, dissolve the wetting agent, dispersing agent, antifreeze, and biocide in

water.

Slowly add the technical-grade methothrin powder to the aqueous solution while stirring at

high speed to form a slurry.
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Pass the slurry through a bead mill to reduce the particle size to the desired range (typically

< 5 µm).

In a separate vessel, prepare a pre-gel of the thickener in a small amount of water.

Add the thickener pre-gel and the antifoaming agent to the milled suspension and stir until a

homogenous formulation is achieved.

Conduct quality control checks, including particle size distribution, viscosity, and

suspensibility.

Efficacy Against Agricultural Pests
Specific efficacy data for methothrin against a broad range of agricultural pests is not readily

available in the public domain. However, as a pyrethroid, it is expected to be effective against

chewing and sucking insects. Efficacy will vary depending on the target pest, crop, application

rate, and environmental conditions. The following table provides an example of efficacy data for

another pyrethroid, lambda-cyhalothrin, to illustrate the type of data that should be generated

for methothrin.

Illustrative Efficacy of Lambda-cyhalothrin against Whiteflies (Bemisia tabaci) on Tomato:

Treatment Application Rate

Mean % Reduction
in Whitefly
Population (14
days post-
treatment)

Reference

Lambda-cyhalothrin 50 g a.i./ha 94.80 [3]

Thiamethoxam 25 g a.i./ha 75.20 [3]

Acetamiprid 20 g a.i./ha 72.03 [3]

Untreated Control - 0 [3]

Protocol for Efficacy Testing:
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Experimental Design: Use a randomized complete block design with a minimum of four

replications.

Plot Size: Should be appropriate for the crop and application method.

Treatments: Include a range of methothrin application rates, a positive control (a standard

insecticide for the target pest), and an untreated control.

Application: Apply the treatments using calibrated spray equipment to ensure uniform

coverage.

Pest Assessment: Count the number of target pests (e.g., aphids per leaf, caterpillars per

plant) before and at set intervals after application (e.g., 1, 3, 7, and 14 days).

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine the efficacy of the treatments.

Toxicology Profile
Acute Toxicity:

Specific acute toxicity data for methothrin is limited. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following hazard statements for

methothrin:

Harmful if swallowed.

Causes serious eye irritation.

For comparative purposes, the following table presents acute toxicity data for other pyrethroid

insecticides.
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Pyrethroid Test Animal Route LD50 Reference

Deltamethrin Rat Oral

30–130 mg/kg

bw (in oily

vehicle)

[4]

Deltamethrin Rat Dermal

> 800 mg/kg bw

(in xylene

solvent)

[4]

Cypermethrin Rat (male) Oral
387 mg/kg bw

(24 hrs)
[5]

Cypermethrin Rat (female) Oral
251 mg/kg bw

(24 hrs)
[5]

d-Phenothrin Rat Oral
Low acute

toxicity
[6]

d-Phenothrin Rabbit Dermal
Low acute

toxicity
[6]

Toxicity to Non-Target Organisms:

Pyrethroids are known to be highly toxic to fish and aquatic invertebrates. They are generally

less toxic to birds and mammals.

Protocol for Acute Oral Toxicity (LD50) Study (adapted from OECD Guideline 423):

Test Animals: Use healthy, young adult rats (e.g., Sprague-Dawley strain), one sex per test.

Housing: House animals individually in a controlled environment.

Dosage: Administer methothrin in a suitable vehicle (e.g., corn oil) by oral gavage.

Procedure: Start with a sighting study to determine the approximate lethal dose. Then,

conduct the main study using a stepwise procedure with a starting dose based on the

sighting study. Use three animals per step.

Observations: Observe animals for signs of toxicity and mortality for at least 14 days.
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Data Analysis: The LD50 is estimated based on the mortality data.

Environmental Fate
The environmental fate of a pesticide is crucial for assessing its potential risks. Key parameters

include its persistence in soil and water and its potential for bioaccumulation.

Environmental Fate Parameters for Methothrin and Other Pyrethroids:

Parameter Methothrin Other Pyrethroids Reference

Soil Degradation

A study on methoxy

pyrethroids indicated

enantioselective

degradation in

agricultural soils.

Permethrin soil half-

life: ~40 days (range

11-113 days)

[7]

Hydrolysis Data not available

Metofluthrin half-life:

36.8 days at pH 9 and

25°C; stable at pH 4

and 7.

[8]

Photolysis in Water Data not available
Metofluthrin half-life:

1.1–3.4 days.
[8]

Environmental Fate Workflow
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Caption: Environmental fate pathways of Methothrin.

Residue Analysis
Accurate and sensitive analytical methods are essential for monitoring methothrin residues in

crops and the environment. Gas Chromatography-Mass Spectrometry (GC-MS) is a common

technique for the analysis of pyrethroid residues.

Protocol for Methothrin Residue Analysis in Vegetables by GC-MS:

This protocol is a general guideline and should be validated for the specific crop matrix.

Sample Preparation (QuEChERS Method):

Homogenize a representative sample of the vegetable.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.
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Add the QuEChERS extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Shake vigorously for 1 minute and centrifuge.

Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

Perform dispersive solid-phase extraction (d-SPE) cleanup by adding the supernatant to a

tube containing a sorbent (e.g., PSA and MgSO4) to remove interfering matrix

components.

Shake and centrifuge. The resulting supernatant is the final extract.

GC-MS Analysis:

Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS or GC-

MS/MS).

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).

Injection: Splitless injection of 1-2 µL of the final extract.

Oven Temperature Program: A programmed temperature ramp to separate the analytes

(e.g., start at 70°C, ramp to 280°C).

Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for quantification or

full scan mode for identification. Select characteristic ions for methothrin.

Quantification: Prepare a calibration curve using methothrin analytical standards in a

matrix-matched solvent.

Analytical Workflow Diagram
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Caption: Workflow for Methothrin residue analysis in crops.

Conclusion
Methothrin is a pyrethroid insecticide with potential for use in agriculture. The information and

protocols provided in this document are intended to serve as a guide for research and

development professionals. It is crucial to conduct specific studies to determine the efficacy,

toxicology, and environmental fate of methothrin under relevant agricultural conditions to

ensure its safe and effective use. All experimental work should be conducted in compliance

with relevant regulatory guidelines and safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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